Cas no 2172150-82-0 (7-cyclopropyl-5-oxa-9-azaspiro3.5nonane)
7-cyclopropyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 7-cyclopropyl-5-oxa-9-azaspiro3.5nonane
- EN300-1279623
- 2172150-82-0
- 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
-
- Inchi: 1S/C10H17NO/c1-4-10(5-1)11-6-9(7-12-10)8-2-3-8/h8-9,11H,1-7H2
- InChI Key: QSWQBNZYOILJPA-UHFFFAOYSA-N
- SMILES: O1CC(CNC21CCC2)C1CC1
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 21.3Ų
7-cyclopropyl-5-oxa-9-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279623-0.05g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 0.05g |
$1091.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-0.1g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 0.1g |
$1144.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-0.25g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 0.25g |
$1196.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-0.5g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 0.5g |
$1247.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-1.0g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-2.5g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 2.5g |
$2548.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-5.0g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-10.0g |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1279623-50mg |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1279623-100mg |
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane |
2172150-82-0 | 100mg |
$930.0 | 2023-10-01 |
7-cyclopropyl-5-oxa-9-azaspiro3.5nonane Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 7-cyclopropyl-5-oxa-9-azaspiro3.5nonane
Recent Advances in the Study of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2172150-82-0) in Chemical Biology and Pharmaceutical Research
The compound 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2172150-82-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique cyclopropyl and oxa-aza ring system, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activity, positioning it as a versatile building block for medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes to 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane, highlighting a novel catalytic cyclopropanation strategy that improved yield and enantioselectivity. The researchers demonstrated that this compound serves as a privileged scaffold for the development of sigma-1 receptor ligands, with potential applications in neuropathic pain management. Molecular docking studies revealed favorable interactions with the sigma-1 receptor binding pocket, suggesting its utility in designing CNS-targeted drugs.
In parallel research, scientists have explored the antimicrobial potential of derivatives based on this spirocyclic framework. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications at the 9-position of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane yielded compounds with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity while maintaining low cytotoxicity against mammalian cells.
Pharmacokinetic studies of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane derivatives have shown promising results regarding blood-brain barrier penetration and metabolic stability. Recent preclinical investigations have focused on optimizing the scaffold for improved oral bioavailability, with particular attention to the cyclopropyl moiety's contribution to metabolic resistance. These advancements suggest that this chemical framework may overcome some of the challenges associated with CNS drug development.
The compound's unique three-dimensional structure has also attracted interest in chemical biology as a tool for studying protein-ligand interactions. Researchers have utilized 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane as a rigid core for developing molecular probes that can interrogate conformational changes in target proteins. This application has been particularly valuable in studying G protein-coupled receptors (GPCRs) and ion channels.
Looking forward, the versatility of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane suggests continued expansion of its applications in pharmaceutical research. Current investigations are exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC design. The compound's balanced lipophilicity and spatial orientation make it particularly suitable for these emerging therapeutic modalities.
2172150-82-0 (7-cyclopropyl-5-oxa-9-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)